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Compound of Interest

Compound Name: Ethyl trifluoroacetate

Cat. No.: B116455 Get Quote

Ethyl trifluoroacetate is a crucial reagent and building block in modern organic synthesis,

particularly within the pharmaceutical and agrochemical industries. Its unique physicochemical

properties, imparted by the trifluoromethyl group, make it an invaluable tool for the synthesis of

complex fluorinated molecules. This technical guide provides an in-depth look at the core

molecular properties of ethyl trifluoroacetate.

Molecular and Physical Data
The fundamental properties of ethyl trifluoroacetate are summarized in the table below. This

data is essential for reaction planning, stoichiometric calculations, and safety assessments.

Property Value Source

Molecular Formula C4H5F3O2 [1][2][3]

Molecular Weight 142.08 g/mol [1][2]

Linear Formula CF3COOC2H5

CAS Number 383-63-1 [2][3]

Density 1.194 g/mL at 25 °C [2][3]

Boiling Point 60-62 °C [2]

Appearance Clear colorless liquid [3]
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Molecular Structure
The structure of ethyl trifluoroacetate consists of a central ester functional group bonded to

an ethyl group and a trifluoromethyl group. The strong electron-withdrawing nature of the three

fluorine atoms significantly influences the reactivity of the ester.
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Caption: Molecular structure of ethyl trifluoroacetate.

Applications in Research and Development
Ethyl trifluoroacetate serves as a versatile reagent in a variety of chemical transformations. It

is widely used as an intermediate in the synthesis of pharmaceutically active molecules and

agricultural products.[2][4] The trifluoroacetyl group is a common protecting group for amines in

organic synthesis because it can be easily removed under mild conditions.[4] Furthermore, this

compound is utilized in the preparation of other organic fluorine compounds, such as 3-ethyl-1-

methylimidazolium trifluoroacetate (EMITA).[2][4] Its applications also extend to polymer

chemistry, where it can be used to modify polymer properties.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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